Cas no 1314726-75-4 (2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile
• CAS No: 1314726-75-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6180444
• PubChem ID: 116989203
• Update Time: 2025-06-11

2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile
• 1314726-75-4
• EN300-1848050

• Inchi： 1S/C13H17NO2/c1-5-16-11-7-6-10(8-12(11)15-4)13(2,3)9-14/h6-8H,5H2,1-4H3
• InChI Key： CEYRGKFNADHLTO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)C(C#N)(C)C

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile

Comprehensive Overview of 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile (CAS No. 1314726-75-4)

2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile, identified by its CAS number 1314726-75-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitrile derivative, characterized by its unique ethoxy and methoxy functional groups, offers versatile applications due to its structural properties. Researchers and industry professionals are increasingly exploring its potential in drug synthesis and as an intermediate in fine chemical production.

The compound's molecular structure, featuring a phenyl ring substituted with ethoxy and methoxy groups, contributes to its stability and reactivity. This makes it a valuable building block in organic synthesis. Recent studies highlight its role in developing novel pharmaceutical intermediates, particularly in the design of central nervous system (CNS) drugs. Its nitrile group further enhances its utility in click chemistry and bioconjugation, aligning with current trends in green chemistry and sustainable synthesis.

In the agrochemical sector, 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile is being investigated for its potential as a pesticide intermediate. Its structural motifs are similar to those found in bioactive molecules, which could lead to the development of eco-friendly crop protection agents. This aligns with the growing demand for sustainable agriculture solutions, a topic frequently searched by farmers and researchers alike.

From a material science perspective, the compound's aromatic and aliphatic hybrid structure makes it a candidate for advanced polymer applications. Its ability to act as a crosslinking agent or monomer is under exploration, particularly in high-performance coatings and adhesives. These applications resonate with industries seeking bio-based alternatives to traditional petrochemical-derived materials.

The synthesis of 1314726-75-4 typically involves multistep organic reactions, including etherification and nitrile formation. Recent advancements in catalytic methods have improved yields and reduced environmental impact, addressing the cost-efficiency and sustainability concerns often raised by manufacturers. These developments are frequently discussed in forums and publications focused on industrial chemistry and process optimization.

Analytical characterization of 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and compliance with regulatory standards, a critical aspect for industries like pharmaceuticals and agrochemicals. The compound's spectral data is often referenced in patent literature and academic journals, making it a subject of interest for R&D professionals.

Market trends indicate a rising demand for specialty chemicals like 1314726-75-4, driven by innovations in drug discovery and material engineering. Suppliers and distributors are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Searches for bulk suppliers and custom synthesis services for this compound have surged, reflecting its commercial relevance.

In conclusion, 2-(4-ethoxy-3-methoxyphenyl)-2-methylpropanenitrile (CAS No. 1314726-75-4) represents a multifaceted compound with broad applications across high-growth industries. Its structural versatility, combined with advancements in synthetic methodologies, positions it as a key player in the future of specialty chemicals. As research continues to uncover new uses, this compound is poised to address some of the most pressing challenges in healthcare, agriculture, and sustainable materials.